BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Ethyl Cyclopentanecarboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclopentanecarboxylate

Cat. No.: B8599756

For Researchers, Scientists, and Drug Development Professionals
Introduction

Ethyl cyclopentanecarboxylate (CAS No. 5453-85-0) is an organic compound classified as an
ester of cyclopentanecarboxylic acid and ethanol.[1] It typically appears as a colorless to pale
yellow liquid with a characteristic fruity odor.[1] This compound serves as a crucial intermediate
in the synthesis of various pharmaceuticals and fragrances.[2] Its moderate volatility and
solubility in organic solvents make it a versatile building block in organic synthesis.[1]
Understanding its physical properties is fundamental for its application in research and
development, particularly in process design, quality control, and formulation.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of ethyl cyclopentanecarboxylate is
presented below. These values are compiled from various chemical data sources and provide a
guantitative overview of the compound's characteristics.
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Property Value Source(s)
Molecular Formula CsH1402 [2][3]
Molecular Weight 142.20 g/mol [2]

Density 0.995 g/cm? [2]

Boiling Point 178.1°C at 760 mmHg [2][3]
172-174°C at 752 Torr [4][5]

Melting Point 109°C [2][4]
Refractive Index 1.453 [2][3]
Flash Point 56.4°C [2][3]

Vapor Pressure

1.0 £ 0.3 mmHg at 25°C

(Predicted)

[2]

Solubility

Low solubility in water, more

soluble in organic solvents.[1]

LogP (Predicted)

2.20

[2]

Experimental Protocols for Property Determination

The accurate determination of physical properties is crucial for the characterization and quality

control of chemical substances like ethyl cyclopentanecarboxylate. The following sections

detail standard experimental methodologies for measuring key physical parameters.

Determination of Density (Liquid)

The density of a liquid is its mass per unit volume.[6] A common and straightforward method

involves the use of a graduated cylinder and an electronic balance.[7]

Protocol:

o Mass Measurement: An empty, dry graduated cylinder is placed on an electronic balance,

and its mass is recorded.[8]
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e Volume Measurement: A specific volume of the liquid (e.g., 10 mL) is carefully poured into
the graduated cylinder. The volume is read from the bottom of the meniscus.[8] To improve
accuracy, a larger volume can be used to minimize measurement uncertainties.[7]

o Combined Mass Measurement: The graduated cylinder containing the liquid is weighed
again to determine the combined mass.[8]

o Calculation: The mass of the liquid is calculated by subtracting the mass of the empty
cylinder from the combined mass. The density is then calculated by dividing the mass of the
liquid by its measured volume (Density = Mass/Volume).[6]

o Temperature Control: It is important to record the ambient temperature, as density is
temperature-dependent.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[9] For small sample volumes, a micro-reflux or capillary
method is often employed.[10][11]

Protocol (Capillary Method):

Sample Preparation: A few milliliters of the liquid sample are placed into a small fusion tube.
[12]

o Capillary Insertion: A glass capillary tube, sealed at one end, is inverted and placed into the
fusion tube with the open end submerged in the liquid.[9][12]

e Heating: The apparatus (often in a heating block or Thiele tube) is heated gently.[10] Initially,
a stream of bubbles will emerge from the capillary as trapped air is expelled.[10]

o Observation: As the temperature approaches the boiling point, a rapid and continuous
stream of bubbles will emerge from the capillary tube. At this point, heating is stopped.[10]

» Boiling Point Reading: The liquid is allowed to cool. The moment the stream of bubbles stops
and the liquid begins to be drawn up into the capillary tube, the temperature is recorded. This
temperature is the boiling point of the liquid.[9][10]
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Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light
propagates through that medium.[13] It is a characteristic property and is commonly measured
using a refractometer, such as an Abbe refractometer.[13]

Protocol (Abbe Refractometer):

Instrument Calibration: The refractometer is calibrated using a standard sample with a known

refractive index, often distilled water.

o Sample Application: A thin layer of the liquid sample is placed between the two prisms of the
refractometer.[13]

o Measurement: Light is passed through the sample. The user looks through the eyepiece and
adjusts the instrument until the boundary line (the line separating the light and dark regions)
is sharp and centered on the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded, as the refractive index is temperature-dependent.

Purity and Identification by Gas Chromatography-Mass
Spectrometry (GC-MS)

While not a direct measurement of a single physical property, GC-MS is a critical technique for
confirming the identity and purity of volatile compounds like ethyl esters. The gas
chromatograph separates components based on their boiling points and interactions with the
column, while the mass spectrometer provides a fragmentation pattern that can be used for
identification.[14]

General Protocol for Ethyl Ester Analysis:

o Sample Preparation: A dilute solution of the ethyl cyclopentanecarboxylate sample is
prepared in a suitable volatile solvent (e.g., hexane).[14] An internal standard may be added
for quantitative analysis.[14][15]

« Injection: A small volume of the prepared sample is injected into the gas chromatograph.
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e Separation: The sample is vaporized and carried by an inert gas through a capillary column.
[16] The column's temperature is programmed to ramp up, allowing for the separation of
compounds based on their volatility.[17]

o Detection and Fragmentation: As compounds elute from the column, they enter the mass
spectrometer, where they are ionized and fragmented.[18]

e Analysis: The resulting mass spectrum, a plot of ion abundance versus mass-to-charge ratio,
is compared to a library of known spectra to confirm the identity of the compound. The
retention time from the chromatogram provides additional evidence for identification.

Visualizations
Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the experimental determination and
verification of the physical properties of a liquid chemical sample like ethyl
cyclopentanecarboxylate.
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Workflow for Physical Property Analysis
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Caption: Experimental workflow for physical property analysis of a liquid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8599756#physical-properties-of-ethyl-
cyclopentanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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